Cas no 1257850-86-4 (tert-butyl (3R)-3-formylmorpholine-4-carboxylate)
Tert-butyl (3R)-3-formylmorpholine-4-carboxylate is a chiral morpholine derivative featuring a formyl group at the 3-position and a tert-butoxycarbonyl (Boc) protecting group on the nitrogen. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, while the formyl functionality allows for further derivatization via nucleophilic addition or reductive amination. Its stereochemical purity (R-configuration) makes it valuable for asymmetric synthesis. The compound is typically used in controlled environments due to its sensitivity to moisture and strong acids or bases.
1257850-86-4 structure
Product Name:tert-butyl (3R)-3-formylmorpholine-4-carboxylate
CAS No:1257850-86-4
MF:C10H17NO4
MW:215.24628329277
MDL:MFCD11858435
CID:821548
PubChem ID:44182321
Update Time:2025-06-07
tert-butyl (3R)-3-formylmorpholine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (R)-N-Boc-3-Morpholinecarbaldehyde
- (3R)-3-Formyl-4-morpholinecarboxylic acid tert-butyl ester
- (R)-4-Boc-3-morpholinecarbaldehyde
- tert-butyl (3R)-3-formylmorpholine-4-carboxylate
- BH055
- FC0069
- (R)-3-Formyl-morpholine-4-carboxylic acid tert-butyl ester
- DB-023181
- AS-72666
- AKOS016843023
- tert-butyl (R)-3-formylmorpholine-4-carboxylate
- CS-0060961
- SCHEMBL12660780
- (3R)-4-Boc-3-formyl-morpholine
- DTXSID00657770
- MFCD11858435
- 1257850-86-4
- 4-Morpholinecarboxylic acid, 3-formyl-, 1,1-dimethylethyl ester, (3R)-
-
- MDL: MFCD11858435
- Inchi: 1S/C10H17NO4/c1-10(2,3)15-9(13)11-4-5-14-7-8(11)6-12/h6,8H,4-5,7H2,1-3H3/t8-/m0/s1
- InChI Key: MOLHQYMJBRBXAN-QMMMGPOBSA-N
- SMILES: O1CCN(C(=O)OC(C)(C)C)[C@@H](C=O)C1
Computed Properties
- Exact Mass: 215.11600
- Monoisotopic Mass: 215.11575802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- Density: 1.180
- Boiling Point: 309 ºC
- Flash Point: 141 ºC
- PSA: 55.84000
- LogP: 0.75910
tert-butyl (3R)-3-formylmorpholine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM163471-1g |
(R)-N-Boc-3-Morpholinecarbaldehyde |
1257850-86-4 | 97% | 1g |
$524 | 2021-08-05 | |
| Chemenu | CM163471-5g |
(R)-N-Boc-3-Morpholinecarbaldehyde |
1257850-86-4 | 97% | 5g |
$1571 | 2021-08-05 | |
| TRC | B663545-10mg |
(R)-N-Boc-3-Morpholinecarbaldehyde |
1257850-86-4 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B663545-50mg |
(R)-N-Boc-3-Morpholinecarbaldehyde |
1257850-86-4 | 50mg |
$ 210.00 | 2022-06-07 | ||
| TRC | B663545-100mg |
(R)-N-Boc-3-Morpholinecarbaldehyde |
1257850-86-4 | 100mg |
$ 320.00 | 2022-06-07 | ||
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 53R0081-1g |
(R)-3-Formyl-morpholine-4-carboxylic acid tert-butyl ester |
1257850-86-4 | 97% | 1g |
4223.25CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 53R0081-5g |
(R)-3-Formyl-morpholine-4-carboxylic acid tert-butyl ester |
1257850-86-4 | 97% | 5g |
16893CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 53R0081-500mg |
(R)-3-Formyl-morpholine-4-carboxylic acid tert-butyl ester |
1257850-86-4 | 97% | 500mg |
2535.65CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 53R0081-250mg |
(R)-3-Formyl-morpholine-4-carboxylic acid tert-butyl ester |
1257850-86-4 | 97% | 250mg |
1679.12CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 53R0081-100mg |
(R)-3-Formyl-morpholine-4-carboxylic acid tert-butyl ester |
1257850-86-4 | 97% | 100mg |
1263.58CNY | 2021-05-07 |
tert-butyl (3R)-3-formylmorpholine-4-carboxylate Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
1257850-86-4 (tert-butyl (3R)-3-formylmorpholine-4-carboxylate) Related Products
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